Cas no 2138290-64-7 (Cyclopropaneacetamide, N-[(3-amino-2-pyridinyl)methyl]-)

Cyclopropaneacetamide, N-[(3-amino-2-pyridinyl)methyl]-, is a specialized organic compound featuring a cyclopropane ring fused with an acetamide moiety and a 3-amino-2-pyridinylmethyl substituent. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications, particularly as a building block for heterocyclic synthesis. The presence of both amino and pyridinyl groups enhances its versatility in forming hydrogen bonds and coordinating with metal ions, making it valuable in catalyst design or ligand development. Its cyclopropane core contributes to steric constraints, which may influence conformational stability in target molecules. The compound is typically handled under controlled conditions due to its reactive functional groups.
Cyclopropaneacetamide, N-[(3-amino-2-pyridinyl)methyl]- structure
2138290-64-7 structure
Product Name:Cyclopropaneacetamide, N-[(3-amino-2-pyridinyl)methyl]-
CAS No:2138290-64-7
MF:C11H15N3O
MW:205.256302118301
CID:5261074
Update Time:2025-10-28

Cyclopropaneacetamide, N-[(3-amino-2-pyridinyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Cyclopropaneacetamide, N-[(3-amino-2-pyridinyl)methyl]-
    • Inchi: 1S/C11H15N3O/c12-9-2-1-5-13-10(9)7-14-11(15)6-8-3-4-8/h1-2,5,8H,3-4,6-7,12H2,(H,14,15)
    • InChI Key: NVDXEKIZPARNHD-UHFFFAOYSA-N
    • SMILES: C1(CC(NCC2=NC=CC=C2N)=O)CC1

Cyclopropaneacetamide, N-[(3-amino-2-pyridinyl)methyl]- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-377832-0.05g
N-[(3-aminopyridin-2-yl)methyl]-2-cyclopropylacetamide
2138290-64-7 95.0%
0.05g
$612.0 2025-03-16
Enamine
EN300-377832-0.1g
N-[(3-aminopyridin-2-yl)methyl]-2-cyclopropylacetamide
2138290-64-7 95.0%
0.1g
$640.0 2025-03-16
Enamine
EN300-377832-0.25g
N-[(3-aminopyridin-2-yl)methyl]-2-cyclopropylacetamide
2138290-64-7 95.0%
0.25g
$670.0 2025-03-16
Enamine
EN300-377832-0.5g
N-[(3-aminopyridin-2-yl)methyl]-2-cyclopropylacetamide
2138290-64-7 95.0%
0.5g
$699.0 2025-03-16
Enamine
EN300-377832-1.0g
N-[(3-aminopyridin-2-yl)methyl]-2-cyclopropylacetamide
2138290-64-7 95.0%
1.0g
$728.0 2025-03-16
Enamine
EN300-377832-2.5g
N-[(3-aminopyridin-2-yl)methyl]-2-cyclopropylacetamide
2138290-64-7 95.0%
2.5g
$1428.0 2025-03-16
Enamine
EN300-377832-5.0g
N-[(3-aminopyridin-2-yl)methyl]-2-cyclopropylacetamide
2138290-64-7 95.0%
5.0g
$2110.0 2025-03-16
Enamine
EN300-377832-10.0g
N-[(3-aminopyridin-2-yl)methyl]-2-cyclopropylacetamide
2138290-64-7 95.0%
10.0g
$3131.0 2025-03-16

Additional information on Cyclopropaneacetamide, N-[(3-amino-2-pyridinyl)methyl]-

Cyclopropaneacetamide, N-[(3-amino-2-pyridinyl)methyl]- (CAS No. 2138290-64-7): A Comprehensive Overview

Cyclopropaneacetamide, N-[(3-amino-2-pyridinyl)methyl]- (CAS No. 2138290-64-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclopropane and pyridine moieties, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The chemical structure of Cyclopropaneacetamide, N-[(3-amino-2-pyridinyl)methyl]- consists of a cyclopropane ring attached to an acetamide group, with an additional pyridine ring linked through an amino group. This intricate structure confers the compound with specific pharmacological properties, including potential anti-inflammatory, analgesic, and neuroprotective effects. Recent studies have highlighted the importance of these structural features in modulating biological pathways and interactions.

In the context of medicinal chemistry, the development of new compounds with enhanced therapeutic profiles is a continuous endeavor. Cyclopropaneacetamide, N-[(3-amino-2-pyridinyl)methyl]- has been synthesized through advanced organic synthesis techniques, ensuring high purity and consistency. The compound's synthesis involves multiple steps, including the formation of the cyclopropane ring and the subsequent attachment of the pyridine moiety. These synthetic methods are crucial for producing the compound on a larger scale for further research and potential clinical applications.

One of the key areas of research involving Cyclopropaneacetamide, N-[(3-amino-2-pyridinyl)methyl]- is its potential as an anti-inflammatory agent. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are major health concerns worldwide. Preclinical studies have shown that this compound can effectively reduce inflammation by inhibiting key pro-inflammatory cytokines and enzymes. For instance, it has been demonstrated to inhibit the production of tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), which are critical mediators of inflammation.

Beyond its anti-inflammatory properties, Cyclopropaneacetamide, N-[(3-amino-2-pyridinyl)methyl]- has also shown promise in pain management. Chronic pain is a debilitating condition that affects millions of people globally. Research indicates that this compound can modulate pain pathways by interacting with specific receptors in the central nervous system (CNS). Its analgesic effects have been attributed to its ability to inhibit nociceptive signaling and reduce hyperalgesia, making it a potential candidate for developing new pain relief medications.

Another significant area of investigation is the neuroprotective potential of Cyclopropaneacetamide, N-[(3-amino-2-pyridinyl)methyl]-. Neurodegenerative diseases such as Alzheimer's disease (AD) and Parkinson's disease (PD) are characterized by progressive neuronal loss and cognitive decline. Studies have shown that this compound can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegeneration. Its neuroprotective effects are thought to be mediated through its ability to upregulate antioxidant enzymes and inhibit pro-apoptotic pathways.

The pharmacokinetic properties of Cyclopropaneacetamide, N-[(3-amino-2-pyridinyl)methyl]- have also been extensively studied to ensure its suitability for clinical use. Pharmacokinetic data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. Additionally, toxicological studies have shown that it has a low toxicity profile at therapeutic doses, further supporting its safety for human use.

In conclusion, Cyclopropaneacetamide, N-[(3-amino-2-pyridinyl)methyl]- (CAS No. 2138290-64-7) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the fields of anti-inflammatory agents, pain management, and neuroprotective therapies. Ongoing studies continue to explore its mechanisms of action and optimize its therapeutic potential for various medical conditions.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.